Cas no 1242028-67-6 (3-Bromo-4-iodo-1-naphthylamine)

• Product Name: 3-Bromo-4-iodo-1-naphthylamine
• CAS No: 1242028-67-6
• MF: C₁₀H₇BrIN
• MW: 347.97775387764
• MDL: MFCD17012733
• CID: 4779389
• Update Time: 2025-07-19

3-Bromo-4-iodo-1-naphthylamine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-iodo-1-naphthylamine

• MDL： MFCD17012733
• Inchi： 1S/C10H7BrIN/c11-8-5-9(13)6-3-1-2-4-7(6)10(8)12/h1-5H,13H2
• InChI Key： QFRVLYGARVCKJH-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C2C=CC=CC2=1)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• XLogP3: 3.8
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: NA
• Density: 2.1±0.1 g/cm3
• Boiling Point: 420.9±35.0 °C at 760 mmHg

3-Bromo-4-iodo-1-naphthylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-Bromo-4-iodo-1-naphthylamine

Comprehensive Overview of 3-Bromo-4-iodo-1-naphthylamine (CAS No. 1242028-67-6): Properties, Applications, and Industry Insights

3-Bromo-4-iodo-1-naphthylamine (CAS No. 1242028-67-6) is a halogenated naphthylamine derivative with significant relevance in organic synthesis and pharmaceutical research. This compound, characterized by its bromo and iodo substituents on the naphthalene ring, serves as a versatile intermediate for constructing complex molecular architectures. Its unique structural features make it invaluable in cross-coupling reactions, particularly in palladium-catalyzed transformations like Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery pipelines.

The growing demand for halogenated aromatic amines in material science and agrochemical development has positioned 3-Bromo-4-iodo-1-naphthylamine as a compound of interest. Researchers frequently explore its reactivity patterns in C-H functionalization and heterocycle synthesis, addressing contemporary challenges in green chemistry and atom economy. Recent studies highlight its potential in designing OLED materials, where halogenated naphthalenes contribute to enhanced electron transport properties.

From a synthetic perspective, the ortho-halogen substitution pattern in 3-Bromo-4-iodo-1-naphthylamine enables regioselective transformations, a feature highly sought after in medicinal chemistry. Pharmaceutical companies leverage such intermediates to develop kinase inhibitors and GPCR-targeting compounds, aligning with the industry's focus on precision therapeutics. The compound's crystallographic data and HPLC purity profiles are frequently discussed in peer-reviewed journals, reflecting rigorous quality standards.

Environmental and sustainability considerations have spurred innovations in the production of halogenated intermediates. Advanced catalytic systems now minimize waste generation during the synthesis of 3-Bromo-4-iodo-1-naphthylamine, resonating with the principles of circular chemistry. Analytical techniques like LC-MS and NMR spectroscopy ensure batch-to-batch consistency, critical for applications in high-throughput screening platforms.

Market trends indicate rising inquiries about custom synthesis services for multihalogenated naphthylamines, driven by their utility in proteolysis-targeting chimeras (PROTACs) and bioimaging probes. The compound's photophysical properties are being investigated for fluorescence labeling applications, particularly in single-molecule spectroscopy. Such interdisciplinary applications underscore its importance beyond traditional organic synthesis.

Quality control protocols for CAS No. 1242028-67-6 emphasize residual solvent analysis and heavy metal screening, addressing regulatory requirements in GMP-compliant manufacturing. Storage recommendations typically suggest inert atmosphere protection to preserve the compound's stability, with technical datasheets providing detailed structure-activity relationship (SAR) insights for end-users.

Emerging research explores the derivatization of 3-Bromo-4-iodo-1-naphthylamine into bioconjugates for targeted drug delivery systems. Its compatibility with click chemistry protocols enables efficient coupling with biomolecules, opening avenues in theranostic applications. These developments align with global healthcare trends toward personalized medicine and combinatorial chemistry approaches.

In academic settings, this compound features prominently in advanced organic chemistry curricula, demonstrating directed ortho-metalation strategies and halogen dance phenomena. Patent literature reveals its incorporation in electronic materials formulations, particularly for organic semiconductors with tunable band gaps. Such diverse applications validate its status as a high-value chemical building block in 21st-century research.